![molecular formula C15H18BrN3O4 B6097690 diethyl {amino[2-(3-bromobenzylidene)hydrazino]methylene}malonate](/img/structure/B6097690.png)
diethyl {amino[2-(3-bromobenzylidene)hydrazino]methylene}malonate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Diethyl {amino[2-(3-bromobenzylidene)hydrazino]methylene}malonate, commonly known as DBH, is a synthetic compound that has gained interest in the scientific community due to its potential applications in various fields. DBH is a hydrazone derivative of malonic acid and has been extensively studied for its unique properties, such as its ability to act as a fluorescent probe for metal ions, and its potential use in the development of new drugs.
Mechanism of Action
The mechanism of action of DBH involves the formation of a complex between the compound and the metal ion of interest. The complex formation results in a change in the electronic properties of the compound, leading to a change in its fluorescence properties. This change can be detected and quantified, providing a means of detecting and measuring metal ions in various samples.
Biochemical and Physiological Effects:
DBH has been shown to have a low toxicity profile and does not exhibit any significant biochemical or physiological effects. However, its ability to selectively bind to metal ions makes it a potential tool for studying the role of metal ions in various biological processes, such as metal ion transport and homeostasis.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DBH in lab experiments is its high selectivity and sensitivity for metal ions, making it a powerful tool for metal ion detection and measurement. However, its use is limited by its relatively high cost and the need for specialized equipment for fluorescence measurements.
Future Directions
There are several potential future directions for research involving DBH, including the development of new fluorescent probes for metal ions, the use of DBH in the study of metal ion transport and homeostasis, and the development of new drugs based on the structure of DBH. Additionally, the use of DBH in the development of new sensors for metal ions in various applications, such as environmental monitoring and food safety, is an area of active research.
Synthesis Methods
DBH can be synthesized through a multi-step process involving the condensation of diethyl malonate with 3-bromobenzaldehyde, followed by the addition of hydrazine hydrate and the subsequent reaction with ammonium acetate. The final product is obtained through the purification of the resulting crude product.
Scientific Research Applications
DBH has been widely studied for its potential applications in various fields, including chemistry, biology, and medicine. One of the most significant applications of DBH is its use as a fluorescent probe for metal ions, such as copper, zinc, and iron. DBH has been shown to selectively bind to these metal ions, resulting in a change in its fluorescence properties, making it an attractive tool for metal ion detection.
properties
IUPAC Name |
ethyl (E)-2-[(E)-N'-[(E)-(3-bromophenyl)methylideneamino]carbamimidoyl]-3-ethoxy-3-hydroxyprop-2-enoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18BrN3O4/c1-3-22-14(20)12(15(21)23-4-2)13(17)19-18-9-10-6-5-7-11(16)8-10/h5-9,20H,3-4H2,1-2H3,(H2,17,19)/b14-12+,18-9+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGZAXHRQJDNMOT-CFXALYHXSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=C(C(=NN=CC1=CC(=CC=C1)Br)N)C(=O)OCC)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCO/C(=C(\C(=N/N=C/C1=CC(=CC=C1)Br)\N)/C(=O)OCC)/O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18BrN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.